
An In-depth Technical Guide to 2-
Methoxypropanoic Acid (CAS: 4324-37-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxypropanoic acid

Cat. No.: B1208107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxypropanoic acid, with a CAS number of 4324-37-2, is a carboxylic acid derivative

that holds interest within the scientific community, particularly in the realms of organic synthesis

and as a potential building block in drug discovery. Its structure, featuring a methoxy group on

the alpha-carbon relative to the carboxylic acid, imparts specific chemical properties that make

it a versatile reagent. This technical guide provides a comprehensive overview of 2-
methoxypropanoic acid, including its physicochemical properties, synthesis, analytical

methods, and potential applications in drug development, with a focus on presenting data in a

clear and accessible format for scientific professionals.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 2-methoxypropanoic
acid is presented below. This data is essential for its handling, characterization, and use in

experimental settings.

Table 1: Physicochemical Properties of 2-Methoxypropanoic Acid
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Property Value Reference

CAS Number 4324-37-2 [1]

Molecular Formula C₄H₈O₃ [1]

Molecular Weight 104.10 g/mol [1]

IUPAC Name 2-methoxypropanoic acid [1]

Synonyms 2-Methoxypropionic acid [1]

Appearance Colorless oil [2]

Density 1.085 g/cm³

Boiling Point 199 °C

Flash Point 87 °C

pKa 3.59 ± 0.10 (Predicted)

Table 2: Spectroscopic Data for 2-Methoxypropanoic Acid

Spectrum Type Data Reference

¹H NMR
(CD₃OD): δ 3.67 (q, 1H), 3.33

(s, 3H), 1.33 ppm (d, 3H)
[2]

¹³C NMR Data available on PubChem [1]

Infrared (IR) Data available on PubChem [1]

Mass Spectrometry (MS)
Top Peak (m/z): 59, 2nd

Highest: 31, 3rd Highest: 29
[1]

Synthesis and Purification
Synthesis Protocol
A common method for the synthesis of 2-methoxypropanoic acid involves the nucleophilic

substitution of a 2-halopropanoic acid with a methoxide source. A detailed experimental

protocol is as follows:
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Experimental Protocol: Synthesis of 2-Methoxypropanoic Acid[2]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve 2-bromopropionic acid (19.6 mmol) in methanol (5 mL).

Reagent Addition: Slowly add a methanolic solution of 25% sodium methanolate (16 mL)

dropwise to the stirring solution.

Reaction Conditions: Heat the reaction mixture to 50 °C and allow it to react overnight while

maintaining the nitrogen atmosphere.

Workup:

After the reaction is complete, concentrate the solution under reduced pressure using a

rotary evaporator.

Adjust the pH of the residue to 1 with 1N aqueous hydrochloric acid.

Perform three extractions with ethyl acetate (70 mL, 25 mL, and 10 mL).

Combine the organic phases.

Isolation:

Dry the combined organic phases with anhydrous sodium sulfate.

Filter the solution and concentrate it again under reduced pressure to yield 2-
methoxypropanoic acid as a colorless oil. This procedure has been reported to yield a

product of sufficient purity for direct use in subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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